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Compound of Interest

Compound Name: Uralenol

Cat. No.: B166570 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the proper disposal of Uralenol, a natural

PTP1B inhibitor.

Uralenol, while valuable in research, presents hazards that necessitate careful disposal to

protect both personnel and the environment. This guide outlines the necessary procedures to

manage Uralenol waste in accordance with safety regulations.

Key Hazards and Regulatory Overview
Uralenol is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. As such, its disposal is regulated under federal and local environmental protection

laws. The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and

Recovery Act (RCRA), governs the disposal of chemical waste[2][3]. It is crucial to manage

Uralenol as a hazardous waste and not dispose of it through standard laboratory drains or as

regular trash[2][4].
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Hazard Classification Description
GHS Precautionary
Statement

Acute Oral Toxicity Harmful if swallowed.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Acute Aquatic Toxicity Very toxic to aquatic life.
P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.

H410: Very toxic to aquatic life

with long lasting effects.[1]

Uralenol Disposal Protocol
Follow these step-by-step instructions for the safe disposal of Uralenol and Uralenol-
contaminated materials.

Step 1: Personal Protective Equipment (PPE)

Before handling Uralenol waste, ensure you are wearing appropriate PPE:

Safety goggles with side-shields[1]

Chemical-resistant gloves[1]

Impervious clothing, such as a lab coat[1]

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent accidental chemical reactions and ensure compliant

disposal.

Solid Waste:

Collect Uralenol powder, contaminated personal protective equipment (gloves, etc.), and

other solid materials in a designated, leak-proof, and clearly labeled hazardous waste

container[5].
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Do not mix with other types of waste unless specifically instructed by your institution's

Environmental Health and Safety (EHS) department.

Liquid Waste:

Collect solutions containing Uralenol in a separate, sealed, and compatible hazardous

waste container[5]. Plastic bottles are often preferred over glass to minimize the risk of

breakage[2].

Avoid overfilling containers; a good practice is to fill them to no more than 90% capacity.

Sharps Waste:

Any sharps (needles, razor blades, etc.) contaminated with Uralenol should be disposed

of in a designated sharps container that is puncture-resistant and leak-proof.

Step 3: Labeling Hazardous Waste

Properly label all waste containers with the following information[2]:

The words "Hazardous Waste"

The full chemical name: "Uralenol"

For mixtures, list all chemical components and their approximate percentages.

The date of waste generation.

The name and contact information of the principal investigator or responsible person.

The specific hazards (e.g., "Toxic," "Environmental Hazard").

Step 4: Storage of Hazardous Waste

Store Uralenol waste in a designated and secure satellite accumulation area while awaiting

pickup.

Ensure containers are tightly sealed to prevent leaks or spills[5].
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Store in a cool, well-ventilated area away from incompatible materials such as strong acids,

alkalis, and oxidizing agents[1].

Step 5: Arranging for Disposal

Contact your institution's EHS or Hazardous Waste Program to schedule a pickup for the

Uralenol waste[2].

Have a completed Hazardous Waste Information Form ready, as required by your

institution[2].

Do not attempt to transport hazardous waste off-site yourself. Only licensed hazardous

waste transporters are permitted to do so[6].

Step 6: Spill and Emergency Procedures

In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation[1].

Wearing appropriate PPE, contain the spill using an absorbent material like diatomite or

universal binders[1].

Collect the spilled material and absorbent into a designated hazardous waste container[1].

Decontaminate the area by scrubbing with alcohol[1].

Report the spill to your EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for Uralenol disposal.
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Caption: Uralenol Disposal Workflow Diagram

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Uralenol, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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